Cas no 1804367-66-5 (Ethyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804367-66-5
• MF: C₁₀H₈ClF₃INO₃
• MW: 409.528104782104
• CID: 4839896
• Update Time: 2025-06-14

Ethyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H8ClF3INO3/c1-2-18-9(17)6-3-5(4-11)8(16-7(6)15)19-10(12,13)14/h3H,2,4H2,1H3
• InChI Key： LSSHJRLSRUYIIZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C=C(CCl)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate

Recent Advances in the Application of Ethyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1804367-66-5) in Chemical Biology and Pharmaceutical Research

Ethyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1804367-66-5) is a versatile intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based scaffolds, which are crucial for drug discovery due to their wide range of pharmacological activities. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological applications, and potential therapeutic implications.

The compound's unique structural features, including the trifluoromethoxy and iodo substituents, make it a valuable building block for the synthesis of complex molecules. Recent publications have demonstrated its use in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to generate diverse libraries of pyridine derivatives. These derivatives have shown promising activity against various biological targets, including kinases and G-protein-coupled receptors (GPCRs), which are implicated in cancer and inflammatory diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's role in the development of selective kinase inhibitors. Researchers utilized Ethyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate as a key intermediate to synthesize a series of pyridine-based compounds with potent inhibitory effects on specific oncogenic kinases. The study reported significant anti-proliferative activity in vitro, suggesting potential applications in targeted cancer therapy.

In addition to its role in kinase inhibitor development, recent research has also investigated the compound's utility in radiopharmaceuticals. The presence of the iodine atom allows for easy radiolabeling, making it a candidate for positron emission tomography (PET) imaging agents. A 2024 study in the European Journal of Medicinal Chemistry described the synthesis of a radiolabeled analog for imaging tumor hypoxia, demonstrating its potential in diagnostic applications.

Despite its promising applications, challenges remain in optimizing the synthetic routes for large-scale production and improving the compound's stability under various conditions. Ongoing research aims to address these issues while exploring new therapeutic avenues. The continued investigation of Ethyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate underscores its importance in advancing chemical biology and pharmaceutical research, offering exciting opportunities for future drug discovery efforts.